2-[(1-Ethyl-2,5-dimethyl-3-pyrrolyl)methylidene]indene-1,3-dione

• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• IUPAC Name: 2-[(1-ethyl-2,5-dimethylpyrrol-3-yl)methylidene]indene-1,3-dione
• InChI: InChI=1S/C18H17NO2/c1-4-19-11(2)9-13(12(19)3)10-16-17(20)14-7-5-6-8-15(14)18(16)21/h5-10H,4H2,1-3H3
• InChI Key: UMIPDSYINQNGJY-UHFFFAOYSA-N
• SMILES: CCN1C(=CC(=C1C)C=C2C(=O)C3=CC=CC=C3C2=O)C

Description

2-[(1-Ethyl-2,5-dimethyl-3-pyrrolyl)methylidene]indene-1,3-dione, commonly known as EMID, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. EMID is a highly conjugated molecule that exhibits strong electron-accepting capabilities, which makes it an ideal candidate for a variety of applications, including organic electronics, photovoltaics, and catalysis.

Scientific Research Applications

Synthesis and Structural Analysis

This compound has been synthesized and structurally analyzed in various studies. For example, Asiri and Khan (2011) synthesized a similar compound, 2-[(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]indane-1,3-dione, confirming its structure through spectral analysis (Asiri & Khan, 2011). Lv et al. (2013) synthesized and characterized a series of derivatives of pyrrolidene-2,5-dione, contributing to the understanding of the compound's molecular structure (Lv et al., 2013).

Applications in Chemistry

The compound has been used in various chemical reactions. Shaterian et al. (2012) described the synthesis of indeno[1,2-b]naphtho[3,2-e]pyran derivatives using 2H-indene-1,3-dione under specific conditions, demonstrating its utility in complex chemical syntheses (Shaterian et al., 2012). Additionally, Brown et al. (1976) explored the pyrolytic generation of methyleneketene, using derivatives of 1,3-dioxan-4,6-dione, related to the chemical structure of the compound (Brown et al., 1976).

Biological and Medical Applications

While the specific compound of interest is not directly linked to biological or medical applications in the literature, related compounds have been studied for their biological activities. For example, Rooney et al. (1983) investigated derivatives of 3-hydroxy-1H-pyrrole-2,5-dione as inhibitors, providing insights into potential medical applications of structurally similar compounds (Rooney et al., 1983).

Advanced Materials and Molecular Imaging

Compounds with similar structures have been utilized in the development of advanced materials. Lei et al. (2016) synthesized D-π-A 1,4-dihydropyridine derivatives, demonstrating their use in molecular imaging and highlighting the potential application of similar compounds in material science (Lei et al., 2016).